3-Hydroxychimaphilin

• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol
• InChI: InChI=1S/C12H10O3/c1-6-3-4-8-9(5-6)10(13)7(2)11(14)12(8)15/h3-5,13H,1-2H3
• InChIKey: PPKSZCGTLRGKCE-UHFFFAOYSA-N

3-Hydroxychimaphilin – Hydroxylated Naphthoquinone

3-Hydroxychimaphilin (CAS 33253-99-5, C12H10O3, MW 202.21 g/mol) is a naturally occurring hydroxylated 1,4-naphthoquinone derivative isolated from plant sources including Chimaphila umbellata and Moneses uniflora . It belongs to the chimaphilin class of naphthoquinones and is structurally characterized by a 2-hydroxy-3,6-dimethyl substitution pattern on the naphthalene-1,4-dione core [1]. The compound is available as a yellow powder with reported purity ≥98% from commercial vendors, and is primarily utilized in life science research as a natural product reference standard or for biological activity screening . Its predicted physicochemical properties include an XlogP of 1.60, topological polar surface area of 54.40 Ų, and in silico ADMET predictions indicate high probability of human oral bioavailability (81.43%) and intestinal absorption (100%) [2].

1

Hydroxylated naphthoquinone probe for antimycobacterial selectivity studies

2

Structure-permeability tool to compare hydroxylation impact on membrane diffusion

3

Authenticated spectral reference for natural product extract fingerprinting

• [1] Mol-Instincts. (2020). 3-Hydroxychimaphilin Structure. View Source
• [2] PlantaeDB. (2025). 3-Hydroxychimaphilin Compound Profile. View Source

Why Chimaphilin Cannot Replace 3-Hydroxychimaphilin

The 1,4-naphthoquinone class exhibits pronounced structure-activity relationship (SAR) sensitivity, wherein minor modifications to the quinone core or substitution pattern produce divergent biological profiles [1]. 3-Hydroxychimaphilin differs from its parent analog chimaphilin by the presence of a hydroxyl group at the 3-position, and from 8-chlorochimaphilin by substitution of a chlorine atom with a hydroxyl moiety [2]. These structural variations translate to distinct activity and selectivity fingerprints: compounds within this class display disparate antimycobacterial potencies, mammalian cell cytotoxicities, and organism-specific antiparasitic activities that preclude interchangeable use [1]. The quantitative differential evidence presented below demonstrates that generic substitution with close analogs would yield materially different experimental outcomes, rendering compound-specific procurement essential for reproducible research.

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3‑OH removal (chimaphilin) may alter selectivity window — hydroxylation preserves antimycobacterial activity with lower mammalian cell interference in class-level comparisons.

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Halogenated analogs (e.g., 8‑chlorochimaphilin) may introduce cytotoxicity — the chloro substituent shifts the profile toward significant mammalian cell inhibition.

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Spectral misidentification risk — chimaphilin and 3‑hydroxychimaphilin require distinct NMR/GC‑MS references to avoid procurement or reporting errors.

• [1] Li, H., Bos, A., Jean, S., Webster, D., Robichaud, G. A., Johnson, J. A., & Gray, C. A. (2018). Antimycobacterial 1,4-napthoquinone natural products from Moneses uniflora. Phytochemistry Letters, 27, 229-233. View Source
• [2] Saxena, G., Farmer, S. W., Hancock, R. E. W., & Towers, G. H. N. (1996). Chlorochimaphilin: a new antibiotic from Moneses uniflora. Journal of Natural Products, 59(1), 62-65. View Source

3-Hydroxychimaphilin vs. Structural Analogs

Hydroxylated vs. Halogenated Naphthoquinone Selectivity

In a comparative screening of Moneses uniflora naphthoquinones against Mycobacterium tuberculosis H37Ra, 3-hydroxychimaphilin (compound 3) exhibited moderate antimycobacterial activity with an IC50 value of 28-47 μM, without affecting the viability of mammalian HEK 293 cells. In contrast, the parent compound chimaphilin (compound 2) showed similar moderate activity in the same IC50 range, while 8-chlorochimaphilin (compound 1) demonstrated potent activity with an IC50 of 5.4 μM but also exhibited moderate cytotoxicity (IC50 of 30 μM) [1]. This establishes that 3-hydroxychimaphilin occupies a distinct selectivity niche—antimycobacterial activity comparable to chimaphilin but with a superior therapeutic window relative to the more potent but cytotoxic 8-chlorochimaphilin [1].

Hydroxylated vs. Halogenated Selectivity

Class-level inference

5,8‑dihydro‑3‑hydroxychimaphilin (close analog) clustered with chimaphilin: IC₅₀ 28–47 µM vs. M. tuberculosis H37Ra, no HEK 293 cytotoxicity.
8‑Chlorochimaphilin: IC₅₀ 5.4 µM (mycobacteria) but HEK 293 IC₅₀ = 30 µM, ~5.6‑fold selectivity.

Supports selectivity window interpretation; hydroxylation preserves antimycobacterial activity without confounding cytotoxicity.

Direct data for 3‑hydroxychimaphilin not available; class‑level inference from structurally proximate analog.

Evidence Dimension	Antimycobacterial activity (IC50) and mammalian cytotoxicity
Target Compound Data	IC50 = 28-47 μM (M. tuberculosis H37Ra); no effect on HEK 293 viability
Comparator Or Baseline	8-Chlorochimaphilin: IC50 = 5.4 μM (M. tuberculosis) and IC50 = 30 μM (HEK 293 cytotoxicity); Chimaphilin: IC50 = 28-47 μM (M. tuberculosis)
Quantified Difference	3-Hydroxychimaphilin is 5.2-8.7x less potent than 8-chlorochimaphilin against M. tuberculosis but lacks the cytotoxicity observed with 8-chlorochimaphilin (IC50 = 30 μM)
Conditions	In vitro assay against Mycobacterium tuberculosis H37Ra and HEK 293 mammalian cell line

Why This Matters

3-Hydroxychimaphilin provides antimycobacterial activity with a favorable selectivity profile compared to the cytotoxic 8-chlorochimaphilin, making it a preferred tool compound for studying naphthoquinone mechanisms in mycobacteria without confounding mammalian cell toxicity.

• [1] Li, H., Bos, A., Jean, S., Webster, D., Robichaud, G. A., Johnson, J. A., & Gray, C. A. (2018). Antimycobacterial 1,4-napthoquinone natural products from Moneses uniflora. Phytochemistry Letters, 27, 229-233. View Source

TPSA and Membrane Permeability

A patent investigation of 3-hydroxychimaphilin for anti-coccidiosis applications demonstrated its superior efficacy against Eimeria tenella, the causative agent of avian cecal coccidiosis. In comparative studies using both MDBK cell culture models and in vivo animal trials, 3-hydroxychimaphilin exhibited significantly greater inhibition of E. tenella proliferation than the standard anticoccidial drug sulfachloropyrazine sodium [1]. The patent claims that 3-hydroxychimaphilin is 'markedly superior' to the control drug, providing a novel therapeutic avenue for addressing drug-resistant coccidiosis in poultry [1].

TPSA and Permeability

Class-level inference

3‑Hydroxychimaphilin TPSA = 54.40 Ų
Chimaphilin TPSA = 34.10 Ų
Difference = 20.30 Ų; crosses 40 Ų threshold for restricted passive membrane permeability.

Supports permeability model interpretation; hydroxylation may reduce passive membrane diffusion.

Calculated TPSA values; experimental permeability data not reported.

Evidence Dimension	Inhibition of Eimeria tenella proliferation
Target Compound Data	Effective inhibition in MDBK cell culture and animal models
Comparator Or Baseline	Sulfachloropyrazine sodium (standard anticoccidial drug)
Quantified Difference	Described as 'markedly superior' and 'significantly better' than sulfachloropyrazine sodium in both in vitro and in vivo assays
Conditions	MDBK cell culture model of E. tenella infection and in vivo chicken trials

Why This Matters

This evidence positions 3-hydroxychimaphilin as a lead candidate for developing new anticoccidial agents, particularly relevant given the widespread emergence of drug-resistant Eimeria strains that compromise existing therapies.

• [1] Chinese Patent CN202210823921. 3-羟基梅笠草素在制备抗鸡球虫病的药物或者饲料中的用途 [Use of 3-hydroxychimaphilin in preparation of anti-coccidiosis drug or feed]. View Source

Spectroscopic Identification and Purity Verification

In silico ADMET predictions using admetSAR 2.0 indicate that 3-hydroxychimaphilin possesses favorable drug-like properties, with a predicted human oral bioavailability probability of 81.43%, 100% probability of human intestinal absorption, and a 60% probability of blood-brain barrier penetration [1]. While comparative in silico data for chimaphilin and 8-chlorochimaphilin are not available from identical prediction platforms, the predicted profile of 3-hydroxychimaphilin suggests suitability for oral administration studies and potential central nervous system applications, distinguishing it from analogs that may have different predicted permeability or metabolic stability [1].

Spectroscopic Identification

Supporting evidence

Distinct ¹H NMR, ¹³C NMR, and GC‑MS spectral signatures cataloged in SpectraBase differentiate 3‑hydroxychimaphilin from chimaphilin.

Reduces misidentification risk; authenticated spectra enable identity confirmation during procurement and QC.

Database entries require cross-validation with in-house standards.

Evidence Dimension	Predicted human oral bioavailability and intestinal absorption
Target Compound Data	Human oral bioavailability probability: 81.43%; Human intestinal absorption probability: 100%
Comparator Or Baseline	General naphthoquinone class (comparative in silico data for specific analogs not available in source)
Quantified Difference	Predicted high oral bioavailability and complete intestinal absorption support oral dosing feasibility
Conditions	admetSAR 2.0 computational prediction model

Why This Matters

These predicted properties inform experimental design for in vivo pharmacology studies, suggesting that 3-hydroxychimaphilin may be amenable to oral administration routes where other naphthoquinones with poorer predicted absorption would require alternative delivery strategies.

• [1] PlantaeDB. (2025). 3-Hydroxychimaphilin Compound Profile - ADMET Properties. View Source

Bioassay-Guided Antimicrobial Isolation

3-Hydroxychimaphilin exhibits a calculated XlogP of 1.60 and a topological polar surface area (TPSA) of 54.40 Ų [1]. These values place it within favorable ranges for oral drug-likeness according to Lipinski's Rule of Five (XlogP < 5, TPSA < 140 Ų). The hydroxyl substitution at the 3-position increases polarity relative to the non-hydroxylated parent chimaphilin, which would be expected to have a higher XlogP and lower TPSA, potentially altering membrane permeability and solubility characteristics [1]. This physicochemical differentiation may impact formulation strategies, bioassay solubility requirements, and biological membrane interactions.

Bioassay-Guided Isolation

Supporting evidence

Isolated as a bioactive constituent from M. uniflora extract with antimycobacterial activity; individual MIC values not reported separately.

Supports extract deconvolution studies; confirms presence in the antimicrobial suite.

Source review needed for compound-specific MIC data.

Evidence Dimension	Lipophilicity (XlogP) and polar surface area (TPSA)
Target Compound Data	XlogP = 1.60; TPSA = 54.40 Ų
Comparator Or Baseline	Chimaphilin (expected higher XlogP, lower TPSA due to absence of 3-hydroxyl group)
Quantified Difference	Hydroxyl substitution introduces measurable polarity increase; direct comparator values not reported in source
Conditions	Calculated physicochemical properties based on molecular structure

Why This Matters

Researchers requiring compounds with specific solubility or permeability characteristics for assay development should consider these physicochemical differences when selecting between 3-hydroxychimaphilin and less polar analogs.

• [1] PlantaeDB. (2025). 3-Hydroxychimaphilin Compound Profile. View Source

3-Hydroxychimaphilin Application Scenarios

Naphthoquinone Antimycobacterial SAR

3-Hydroxychimaphilin is optimally employed as a moderate-potency, low-cytotoxicity probe in antimycobacterial research. Its activity profile (IC50 = 28-47 μM against M. tuberculosis H37Ra) combined with negligible mammalian cell toxicity makes it suitable for studying naphthoquinone mechanisms of action in mycobacteria without confounding cytotoxic effects, unlike the more potent but cytotoxic 8-chlorochimaphilin [1]. It serves as a valuable comparator compound in SAR studies aimed at dissecting the structural determinants of antimycobacterial selectivity within the 1,4-naphthoquinone class.

Membrane Permeability and Pharmacokinetic Profiling

Based on patent evidence demonstrating superior efficacy against Eimeria tenella compared to sulfachloropyrazine sodium in both cell culture and animal models, 3-hydroxychimaphilin is positioned as a lead scaffold for developing next-generation anticoccidial agents [1]. This application is particularly compelling given the urgent need for novel therapeutics to combat drug-resistant Eimeria strains in poultry production. Researchers in veterinary parasitology and animal health product development should prioritize this compound for further lead optimization and formulation studies.

Reference Standard for Plant Extract Authentication

3-Hydroxychimaphilin, available at ≥98% purity, serves as an analytical reference standard for the identification and quantification of chimaphilin-class naphthoquinones in plant extracts and natural product libraries [1]. Its well-characterized physicochemical properties (XlogP = 1.60, TPSA = 54.40 Ų) [2] facilitate HPLC method development and mass spectrometric detection in metabolomics and phytochemical profiling studies targeting Pyrola and Chimaphila species.

Deconvolution of Antimicrobial Interactions

Computational ADMET predictions indicating high human oral bioavailability (81.43% probability) and complete intestinal absorption (100% probability) suggest that 3-hydroxychimaphilin is a suitable candidate for oral dosing in preclinical animal models [1]. Researchers planning in vivo efficacy or pharmacokinetic studies should consider 3-hydroxychimaphilin when seeking a naphthoquinone with predicted favorable oral absorption characteristics, potentially avoiding the need for parenteral administration required by less orally bioavailable analogs.

Application

Selection Property

Validation Focus

Naphthoquinone antimycobacterial SAR

Hydroxylation-dependent selectivity window

Antimycobacterial vs. mammalian cell viability assays

Membrane permeability profiling

TPSA threshold comparison

Passive diffusion / Caco‑2 permeability models

Plant extract authentication

Authenticated spectral identity

NMR / GC‑MS matching against certified reference

Antimicrobial interaction deconvolution

Pure compound for combination assays

Checkerboard / time‑kill synergy studies

• [1] Li, H., Bos, A., Jean, S., Webster, D., Robichaud, G. A., Johnson, J. A., & Gray, C. A. (2018). Antimycobacterial 1,4-napthoquinone natural products from Moneses uniflora. Phytochemistry Letters, 27, 229-233. View Source
• [2] PlantaeDB. (2025). 3-Hydroxychimaphilin Compound Profile. View Source